Cas no 479065-34-4 (N-methyl-N-(pyrrolidin-3-yl)methanesulfonamide)

N-methyl-N-(pyrrolidin-3-yl)methanesulfonamide is a versatile sulfonamide derivative characterized by its pyrrolidine-based structure, which enhances its utility in medicinal chemistry and pharmaceutical research. The compound's key advantages include its potential as a building block for bioactive molecules, owing to the presence of both sulfonamide and tertiary amine functional groups, which facilitate interactions with biological targets. Its rigid pyrrolidine scaffold contributes to conformational stability, making it valuable in the design of enzyme inhibitors or receptor modulators. The methanesulfonamide moiety further improves solubility and metabolic stability, supporting its application in drug discovery and development. This compound is particularly useful for synthesizing analogs with tailored pharmacological properties.

N-methyl-N-(pyrrolidin-3-yl)methanesulfonamide structure

479065-34-4 structure

Product Name:N-methyl-N-(pyrrolidin-3-yl)methanesulfonamide

CAS No:479065-34-4

MF:C₆H₁₄N₂O₂S

MW:178.252560138702

CID:4460248

PubChem ID:60806831

Update Time:2025-05-28

N-methyl-N-(pyrrolidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- Methanesulfonamide, N-methyl-N-3-pyrrolidinyl-
- N-Methyl-N-(pyrrolidin-3-yl)methanesulfonamide
- AKOS010024100
- 479065-34-4
- PB16483
- SB10751
- F1904-9830
- MFCD23106378
- SY308957
- N-methyl-N-pyrrolidin-3-ylmethanesulfonamide
- DB-115148
- CS-0055327
- (S)-N-Methyl-N-(3-pyrrolidinyl)methanesulfonamide
- SCHEMBL1968845
- MFCD12155219
- SB10753
- N-methyl-N-(pyrrolidin-3-yl)methanesulfonamide
- Inchi： 1S/C6H14N2O2S/c1-8(11(2,9)10)6-3-4-7-5-6/h6-7H,3-5H2,1-2H3
- InChI Key： LBWOLXIOYYVGSI-UHFFFAOYSA-N
- SMILES： CS(N(C)C1CCNC1)(=O)=O

Computed Properties

Exact Mass: 178.07759887Da
Monoisotopic Mass: 178.07759887Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 57.8Å²

N-methyl-N-(pyrrolidin-3-yl)methanesulfonamide Pricemore >>

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